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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the geological occurrence of
cummingtonite, a key amphibole mineral, in metamorphic rocks. Understanding the stability,
composition, and mineral associations of cummingtonite is crucial for interpreting the
pressure-temperature-compositional evolution of metamorphic terranes. This guide synthesizes
petrological data, experimental stability studies, and analytical methodologies to offer a
comprehensive resource for professionals in the earth sciences and related fields.

Introduction to Cummingtonite

Cummingtonite is a monoclinic amphibole belonging to the magnesiume-iron silicate hydroxide
group, with the general chemical formula (Mg,Fe?+)7SisO22(OH)2.[1][2] It forms a solid solution
series with grunerite, the iron-rich end-member.[2] Cummingtonite is a characteristic mineral
of medium-grade metamorphic rocks, particularly those with magnesium- and iron-rich bulk
compositions. Its presence and chemical composition are sensitive indicators of metamorphic
grade and the physicochemical conditions of metamorphism.

Geological Occurrence and Metamorphic Facies

Cummingtonite is predominantly found in regionally metamorphosed rocks and is a key
indicator of the amphibolite facies.[1] Its stability range extends from the upper greenschist
facies to the lower granulite facies, typically under a wide range of pressure and temperature
conditions from 400 to 800 °C and pressures less than 15 kbar.[1]
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The primary rock types in which cummingtonite occurs include:

o Amphibolites: In metamorphosed mafic and ultramafic rocks, cummingtonite is a common
constituent of amphibolites.[1] It often coexists with other amphiboles such as hornblende
and actinolite.

o Metamorphosed Iron Formations: Cummingtonite, and particularly its iron-rich counterpart
grunerite, is a characteristic mineral of metamorphosed iron formations, such as banded iron
formations (BIFs).[1][2] In these rocks, it is typically associated with magnetite, quartz, and
other iron-rich silicates.

e Magnesium-Rich Metamorphic Rocks: Cummingtonite is also found in metamorphosed
rocks with high magnesium content, where it may coexist with minerals like talc, chlorite, and
anthophyllite.[2]

With increasing metamorphic grade (prograde metamorphism), cummingtonite and grunerite
eventually break down to form members of the olivine and pyroxene series.

Data Presentation
Chemical Composition of Cummingtonite

The chemical composition of cummingtonite provides valuable information about the bulk rock
chemistry and the conditions of metamorphism. Electron microprobe analysis (EPMA) is the
primary method for obtaining quantitative chemical data for cummingtonite. Below are tables
summarizing representative compositions from different metamorphic settings.
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Metamorphosed Iron

Oxide Amphibolite (wt%) .
Formation (wt%)

SiO2 53.0-56.0 48.0 - 52.0

MgO 15.0-25.0 5.0-15.0

FeO 15.0-25.0 30.0-45.0

Al203 1.0-50 <1.0

CaO 05-20 <1.0

MnO 0.1-1.0 1.0-5.0

Naz20 <0.5 <0.5

K20 <0.2 <0.2

H20 ~2.0 ~2.0

Note: These are generalized ranges and actual compositions can vary.

Pressure-Temperature Stability of Cummingtonite

Experimental studies have constrained the pressure-temperature (P-T) stability field of
cummingtonite. The stability is significantly influenced by the Mg/(Mg+Fe) ratio (XMg).

Lower Temperature Upper Temperature Pressure Range
XMg (Mgl(Mg+Fe))

Limit (°C) Limit (°C) (kbar)
0.7-05 ~500 ~750 2-8
0.5-0.3 ~450 ~700 2-7
< 0.3 (Grunerite) ~400 ~650 1-5

Note: These values are approximate and depend on other factors like water activity and oxygen
fugacity.

Common Mineral Assemblages
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The minerals found in association with cummingtonite are indicative of the metamorphic
facies and the specific P-T conditions.

Metamorphic Facies Common Associated Minerals

) o ) Actinolite, Hornblende, Chlorite, Epidote,
Upper Greenschist to Lower Amphibolite Facies ]
Plagioclase, Quartz

Hornblende, Garnet, Plagioclase, Quartz,

Amphibolite Facies o )
Biotite, Anthophyllite

] Grunerite, Magnetite, Hematite, Quartz, Siderite,
Metamorphosed Iron Formations ]
Stilpnomelane

Experimental Protocols
Hydrothermal Experiments for Stability Studies

Hydrothermal experiments are conducted to determine the P-T stability field of
cummingtonite.

Methodology:

o Starting Material Preparation: Synthetic gels or finely ground natural minerals with a
composition corresponding to the cummingtonite-grunerite series are used as starting
materials. The desired Mg/Fe ratio is precisely controlled.

o Capsule Loading: The starting material is loaded into a noble metal (e.g., gold or platinum)
capsule along with a specific amount of distilled water to ensure water-saturated conditions.

o Encapsulation: The capsule is welded shut to create a closed system.

o Experimental Apparatus: The sealed capsule is placed in a hydrothermal pressure vessel
(e.g., a cold-seal or an internally heated pressure vessel).

o P-T Conditions: The vessel is subjected to controlled high pressures and temperatures for a
duration sufficient to attain equilibrium (typically several days to weeks).
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» Quenching: After the experiment, the vessel is rapidly cooled (quenched) to preserve the
mineral assemblage formed at high P-T.

e Analysis: The contents of the capsule are extracted, and the run products are identified and
analyzed using techniques such as X-ray diffraction (XRD) and scanning electron
microscopy (SEM) to determine the stable mineral phases.

Piston-Cylinder Apparatus for High-Pressure Studies

For investigating the stability of cummingtonite at higher pressures, a piston-cylinder
apparatus is employed.

Methodology:

o Sample Assembly: The sample capsule, prepared as in the hydrothermal method, is placed
within a solid pressure medium (e.g., NaCl, talc, or pyrophyllite) inside a furnace assembly

(typically graphite).

o Pressurization: The assembly is placed in the bore of a hardened steel pressure vessel. A
piston is advanced into the bore, compressing the pressure medium and transmitting
pressure to the sample.

e Heating: An electric current is passed through the graphite furnace to heat the sample to the
desired temperature.

o P-T Control: Pressure and temperature are precisely controlled and monitored throughout
the experiment.

e Quenching and Analysis: Similar to hydrothermal experiments, the run is quenched by
cutting power to the furnace, and the run products are subsequently analyzed.

Electron Microprobe Analysis (EPMA) for Chemical
Characterization

EPMA is a non-destructive technique used to obtain quantitative chemical analyses of
individual cummingtonite grains.
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Methodology:

o Sample Preparation: A standard petrographic thin section (30 um thick) of the
cummingtonite-bearing rock is prepared and polished to a high degree of flatness and
smoothness. The thin section is then coated with a thin layer of carbon to make it electrically
conductive.[3][4]

 Instrument Setup: The coated thin section is placed in the sample chamber of the electron
microprobe. The instrument is calibrated using well-characterized mineral standards.[3]

e Analysis Conditions: A focused beam of high-energy electrons (typically 15-20 keV) is
directed onto the surface of a cummingtonite grain.[3] The beam current is carefully
controlled to minimize sample damage.

o X-ray Detection: The interaction of the electron beam with the sample generates
characteristic X-rays for each element present. These X-rays are detected by wavelength-
dispersive spectrometers (WDS).

» Data Acquisition and Correction: The intensities of the characteristic X-rays are measured
and compared to those from the standards. The raw data is then corrected for matrix effects
(ZAF correction) to yield accurate elemental weight percentages.[5]

Mandatory Visualizations
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Cummingtonite stability in relation to metamorphic facies.
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A typical metamorphic reaction forming cummingtonite.
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Workflow for electron microprobe analysis of cummingtonite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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